Cas no 885273-54-1 (3-(3-methylphenyl)-1,2-oxazole-5-carbaldehyde)

• Product Name: 3-(3-methylphenyl)-1,2-oxazole-5-carbaldehyde
• CAS No: 885273-54-1
• MF: C₁₁H₉NO₂
• MW: 187.194662809372
• MDL: MFCD06738507
• CID: 711032
• PubChem ID: 51358505
• Update Time: 2024-10-26

3-(3-methylphenyl)-1,2-oxazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-m-Tolyl-isoxazole-5-carbaldehyde
• 3-(3-methylphenyl)-1,2-oxazole-5-carbaldehyde
• 3-(3-Methylphenyl)-5-isoxazolecarboxaldehyde
• 5-Isoxazolecarboxaldehyde,3-(3-methylphenyl)-
• 3-(3-Methylphenyl)-5-isoxazolecarboxaldehyde (ACI)
• 885273-54-1
• 3-(m-Tolyl)isoxazole-5-carbaldehyde
• DTXSID50679987
• DB-077527
• MFCD06738507
• CS-0005473
• 3-m-Tolylisoxazole-5-carbaldehyde
• AB27266
• AKOS006227719

• MDL： MFCD06738507
• Inchi： 1S/C11H9NO2/c1-8-3-2-4-9(5-8)11-6-10(7-13)14-12-11/h2-7H,1H3
• InChI Key： DXQBKEWQAXECRX-UHFFFAOYSA-N
• SMILES： O=CC1=CC(C2C=C(C)C=CC=2)=NO1

Computed Properties

• Exact Mass: 187.06300
• Monoisotopic Mass: 187.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.1A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.2

Experimental Properties

• Density: 1.179
• Boiling Point: 360°C at 760 mmHg
• Flash Point: 171.5°C
• Refractive Index: 1.58
• PSA: 43.10000
• LogP: 2.46250

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes